Cas no 276248-50-1 (methyl (3S)-piperidine-3-carboxylate)

methyl (3S)-piperidine-3-carboxylate Properties

Names and Identifiers

• (S)-Methyl piperidine-3-carboxylate
• 3-Piperidinecarboxylicacid, methyl ester, (3S)-
• (S)-METHYL NIPECOTATE
• Methyl 3-Piperidinecarboxylate
• methyl (3S)-piperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, methyl ester, (3S)-
• DTXSID40595844
• CS-M0788
• SCHEMBL4673135
• Methyl (S)-3-Piperidine Carboxylate
• 276248-50-1
• (S)-methylpiperidine-3-carboxylate
• EN300-58682
• AKOS006239016
• BCDBHIAXYFPJCT-LURJTMIESA-N
• MFCD09752680
• A876883
• 3-Piperidinecarboxylicacid,methylester,(3S)-(9CI)
• BS-22179
• DB-344952
• G72235
• +Expand

• MDL： MFCD09752680
• InChIKey： BCDBHIAXYFPJCT-LURJTMIESA-N
• Inchi： InChI=1S/C7H13NO2/c1-10-7(9)6-3-2-4-8-5-6/h6,8H,2-5H2,1H3/t6-/m0/s1
• SMILES： COC(=O)[C@H]1CCCNC1

Computed Properties

• Exact Mass: 143.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 143.094628657g/mol
• Heavy Atom Count: 10
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• LogP: 0.48780
• PSA: 38.33000